Cas no 396105-43-4 (4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid)

• Product Name: 4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid
• CAS No: 396105-43-4
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 299747
• PubChem ID: 2761126
• Update Time: 2025-05-20

4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-butanoicacid, hexahydro-g-oxo-4-(phenylmethyl)-
• 4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic acid
• AC1MC48K
• AG-F-39970
• Ambpe3000764
• CTK4I1609
• HMS520E13
• MolPort-000-159-704
• Peakdale1_000805
• SR-01000384173
• AKOS015839370
• DTXSID60375564
• CS-0366341
• SR-01000384173-1
• 396105-43-4
• WQA10543
• FT-0644571
• 4-(4-BENZYL-1,4-DIAZEPAN-1-YL)-4-OXOBUTANOICACID
• 4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid

• MDL： MFCD00800863
• Inchi： 1S/C16H22N2O3/c19-15(7-8-16(20)21)18-10-4-9-17(11-12-18)13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2,(H,20,21)
• InChI Key： HRFXOPMABCMNTB-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1CCCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 290.16316
• Monoisotopic Mass: 290.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 491°C at 760 mmHg
• Flash Point: 250.8°C
• Refractive Index: 1.565
• PSA: 60.85

Additional information on 4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid

4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid: A Comprehensive Overview

The compound with CAS No 396105-43-4, commonly referred to as 4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzyl group and diazepane ring within its structure contribute to its intriguing chemical behavior, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of diazepane derivatives in medicinal chemistry. The benzyl-substituted diazepane moiety in this compound has been shown to exhibit promising biological activities, including anti-inflammatory and analgesic effects. These findings underscore the potential of this compound as a lead molecule for the development of novel therapeutic agents.

The synthesis of 4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid involves a multi-step process that combines principles of organic synthesis and stereochemistry. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the diazepane ring and functionalize it with the benzyl group. The optimization of these synthetic routes has been a focal point in recent studies, aiming to enhance yield and purity.

From a structural perspective, the compound features a butanoic acid backbone with a ketone group at the fourth position. This arrangement creates a rigid framework that influences the molecule's conformational flexibility and interactions with biological targets. Computational studies have revealed that the benzyl group plays a critical role in modulating the compound's pharmacokinetic properties, such as solubility and permeability.

In terms of biological activity, 4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid has demonstrated selectivity towards certain enzyme targets. For instance, recent research has shown that it inhibits cyclooxygenase (COX) enzymes with high potency, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have indicated that this compound exhibits minimal toxicity at therapeutic concentrations, making it a promising candidate for further development.

The application of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in characterizing this compound. These methods have provided insights into its stereochemical purity and structural integrity. Furthermore, crystallographic studies have revealed the molecular packing arrangements of this compound, which are essential for understanding its physical properties.

Looking ahead, the development of analogs based on 4-(4-Benzyl-1,4-diazepan-1-yl)-4-oxobutanoic Acid is expected to expand its therapeutic potential. By modifying the substituents on the diazepane ring or altering the length of the butanoic acid chain, researchers aim to enhance its bioavailability and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these possibilities.

In conclusion, CAS No 396105-43-4, or 4-(4-Benzyl-1,4-diazepan-1-yll)-oxobutanoic Acid, represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, coupled with advancements in synthetic methodology and biological evaluation techniques, positions it as a key player in future drug discovery efforts.